3-[4-(Methylsulfanyl)phenyl]-1-{3-[(pyridazin-3-yl)amino]azetidin-1-yl}propan-1-one

• IUPAC Name: 3-(4-methylsulfanylphenyl)-1-[3-(pyridazin-3-ylamino)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H20N4OS/c1-23-15-7-4-13(5-8-15)6-9-17(22)21-11-14(12-21)19-16-3-2-10-18-20-16/h2-5,7-8,10,14H,6,9,11-12H2,1H3,(H,19,20)
• InChI Key: HMXLLPFPQBMQMQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CCC(=O)N2CC(C2)NC3=NN=CC=C3
• Molecular Formula: C17H20N4OS
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of pyridazin-3(2H)-ones, which is a part of the compound, involves the reaction of hydrazine or aryl hydrazines either with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds. The pyridazin-3(2H)-one skeleton was first prepared by E. Fischer by cyclizing the phenylhydrazone of levulinic acid followed by oxidation in the presence of PCl5.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridazin-3(2H)-one skeleton, which is a versatile pharmacophore of medicinal significance. This structure has attracted the interest of medicinal chemists due to its diverse pharmacological activities.

Chemical Reactions Analysis

The easy functionalization at various ring positions of pyridazinones makes them an attractive synthetic building block for designing and synthesis of new drugs. More detailed chemical reaction analysis would require specific experimental data which is not available in the current search results.

Future Directions

The future directions for this compound could involve further exploration of its pharmacological properties and potential therapeutic benefits. The wide range of synthesized pyridazinone analogs along with their medicinal significance is also presented.